Cas no 873005-49-3 ([2-iodo-4-(trifluoromethyl)phenyl]methanol)

• Product Name: [2-iodo-4-(trifluoromethyl)phenyl]methanol
• CAS No: 873005-49-3
• MF: C₈H₆F₃IO
• MW: 302.032325267792
• MDL: MFCD18398172
• CID: 1033027
• PubChem ID: 71463983
• Update Time: 2025-06-14

[2-iodo-4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• (2-Iodo-4-(trifluoromethyl)phenyl)methanol
• [2-iodo-4-(trifluoromethyl)phenyl]methanol
• (2-Iodo-4-trifluoromethyl-phenyl)-methanol
• 2-IODO-4-TRIFLUOROMETHYLBENZYL ALCOHOL
• CS-0456766
• Z1269234014
• YJB00549
• CL8934
• EN300-5241208
• KYPRZVRKNSVLNI-UHFFFAOYSA-N
• 873005-49-3
• AS-46144
• 2-IODO-4-(TRIFLUOROMETHYL)BENZYL ALCOHOL
• MFCD18398172
• AKOS016010906
• AS-813/43501727
• DTXSID20855817
• Benzenemethanol, 2-iodo-4-(trifluoromethyl)-
• DB-344591

• MDL： MFCD18398172
• Inchi： 1S/C8H6F3IO/c9-8(10,11)6-2-1-5(4-13)7(12)3-6/h1-3,13H,4H2
• InChI Key： KYPRZVRKNSVLNI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1CO

Computed Properties

• Exact Mass: 301.94155g/mol
• Monoisotopic Mass: 301.94155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on [2-iodo-4-(trifluoromethyl)phenyl]methanol

Research Briefing on [2-iodo-4-(trifluoromethyl)phenyl]methanol (CAS: 873005-49-3) in Chemical Biology and Pharmaceutical Applications

The compound [2-iodo-4-(trifluoromethyl)phenyl]methanol (CAS: 873005-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of [2-iodo-4-(trifluoromethyl)phenyl]methanol as a key intermediate in the synthesis of novel bioactive molecules. The presence of both iodine and trifluoromethyl groups on the phenyl ring enhances its reactivity, making it a versatile building block for the development of pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers.

In a study published in the Journal of Medicinal Chemistry, [2-iodo-4-(trifluoromethyl)phenyl]methanol was employed as a precursor for the development of small-molecule inhibitors targeting protein kinases involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

Another area of interest is the application of [2-iodo-4-(trifluoromethyl)phenyl]methanol in radiopharmaceuticals. The iodine atom in the compound provides a convenient site for radioisotope labeling, enabling its use in positron emission tomography (PET) imaging. Recent preclinical studies have explored its utility in tracking the distribution of therapeutic agents in vivo, offering insights into drug pharmacokinetics and biodistribution.

Despite these promising developments, challenges remain in optimizing the synthetic routes for [2-iodo-4-(trifluoromethyl)phenyl]methanol to improve yield and scalability. Current methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems. Advances in transition metal-catalyzed cross-coupling reactions are expected to address these limitations, facilitating broader application of this compound in pharmaceutical manufacturing.

In conclusion, [2-iodo-4-(trifluoromethyl)phenyl]methanol (CAS: 873005-49-3) represents a valuable scaffold in medicinal chemistry with diverse applications ranging from kinase inhibitors to radiopharmaceuticals. Continued research into its synthetic modifications and biological evaluations will likely uncover additional therapeutic opportunities, solidifying its role in the future of drug discovery and development.